Cas no 1795457-33-8 (pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone)

Pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone is a heterocyclic compound featuring a pyrazine core linked to a substituted piperazine moiety via a carbonyl bridge, with a triazole-functionalized pyrimidine group. This structure imparts potential utility in medicinal chemistry, particularly as a kinase inhibitor or in targeting nucleic acid interactions. The presence of multiple nitrogen-rich heterocycles enhances binding affinity and selectivity for biological targets. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound’s stability and synthetic accessibility further support its use in exploratory research and lead optimization studies.
pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone structure
1795457-33-8 structure
Product Name:pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
CAS No:1795457-33-8
MF:C15H15N9O
MW:337.339300394058
CID:5368724
Update Time:2025-06-13

pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
    • Inchi: 1S/C15H15N9O/c25-15(12-8-16-1-2-18-12)23-5-3-22(4-6-23)13-7-14(20-10-19-13)24-11-17-9-21-24/h1-2,7-11H,3-6H2
    • InChI Key: HCSUMMATWIOLSB-UHFFFAOYSA-N
    • SMILES: C(C1=NC=CN=C1)(N1CCN(C2=CC(N3C=NC=N3)=NC=N2)CC1)=O

pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone Pricemore >>

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Additional information on pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone

Comprehensive Overview of Pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone (CAS No. 1795457-33-8)

The compound pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone (CAS No. 1795457-33-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyrazine and pyrimidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The 1,2,4-triazole and piperazine components of this compound are known to enhance its binding affinity and selectivity, making it a subject of intense study. With the rise of personalized medicine, compounds like pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone are being explored for their potential to address unmet medical needs.

The synthesis and optimization of pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone have been the focus of several research initiatives. Its CAS No. 1795457-33-8 serves as a unique identifier in chemical databases, facilitating easier access to its physicochemical properties and biological activity data. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for its development as a drug candidate.

One of the most frequently asked questions in online searches is, "What are the applications of pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone?" Current research suggests its potential in targeting specific kinases involved in cancer progression. Additionally, its pyrimidine-triazole hybrid structure is being investigated for antimicrobial and anti-inflammatory properties, aligning with the growing interest in multi-target therapeutics.

The compound's mechanism of action is another area of keen interest. Preliminary studies indicate that pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone may inhibit key enzymatic pathways, thereby disrupting disease progression. This aligns with the broader trend in drug discovery, where small molecules are designed to interfere with specific molecular targets. The integration of computational modeling and high-throughput screening has further accelerated the exploration of this compound's therapeutic potential.

From a commercial perspective, the availability of pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone (CAS No. 1795457-33-8) is limited to research and development purposes. However, its growing prominence in scientific literature and patent filings suggests a promising future. Researchers and pharmaceutical companies are actively seeking collaborations to advance its preclinical and clinical development.

In conclusion, pyrazin-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural attributes and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its full potential, this molecule may well become a cornerstone in the development of next-generation therapeutics.

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